Cas no 71550-60-2 (2-Butenedioic acid(2Z)-, 1,1'-[2,2-dimethyl-1-(1-methylethyl)-1,3-propanediyl] ester)
71550-60-2 structure
Product Name:2-Butenedioic acid(2Z)-, 1,1'-[2,2-dimethyl-1-(1-methylethyl)-1,3-propanediyl] ester
CAS No:71550-60-2
MF:C16H22O8
MW:342.341085910797
CID:567282
PubChem ID:172828
Update Time:2025-04-19
2-Butenedioic acid(2Z)-, 1,1'-[2,2-dimethyl-1-(1-methylethyl)-1,3-propanediyl] ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenedioic acid(2Z)-, 1,1'-[2,2-dimethyl-1-(1-methylethyl)-1,3-propanediyl] ester
- 1-isopropyl-2,2-dimethylpropane-1,3-diyl maleate
- (2E,2'E)-4,4'-[(2,2,4-trimethylpentane-1,3-diyl)bis(oxy)]bis(4-oxobut-2-enoic acid)
- 1,3-Pentanediol, 2,2,4-trimethyl-, bis(maleate) ester
- 2-Butenedioic acid (2Z)-, 2,2-dimethyl-1-(1-methylethyl)-1,3-propanediyl ester
- 2-Butenedioic acid, 1,1'-(2,2-dimethyl-1-(1-methylethyl)-1,3-propanediyl) ester
- 71550-60-2
- DTXSID201128172
- 2-Butenedioic acid (2Z)-, 1,1'-[2,2-dimethyl-1-(1-methylethyl)-1,3-propanediyl] ester
-
- Inchi: 1S/C16H22O8/c1-10(2)15(24-14(22)8-6-12(19)20)16(3,4)9-23-13(21)7-5-11(17)18/h5-8,10,15H,9H2,1-4H3,(H,17,18)(H,19,20)
- InChI Key: GCGQUKLVRVNKGW-UHFFFAOYSA-N
- SMILES: O(C(C=CC(=O)O)=O)C(C(C)C)C(C)(C)COC(C=CC(=O)O)=O
Computed Properties
- Exact Mass: 226.12054
- Monoisotopic Mass: 342.13146766g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 24
- Rotatable Bond Count: 11
- Complexity: 542
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- XLogP3: 2.1
- Topological Polar Surface Area: 127Ų
Experimental Properties
- Density: 1.236
- Boiling Point: 517.2°C at 760 mmHg
- Flash Point: 183.4°C
- Refractive Index: 1.51
- PSA: 52.6
2-Butenedioic acid(2Z)-, 1,1'-[2,2-dimethyl-1-(1-methylethyl)-1,3-propanediyl] ester Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
71550-60-2 (2-Butenedioic acid(2Z)-, 1,1'-[2,2-dimethyl-1-(1-methylethyl)-1,3-propanediyl] ester) Related Products
- 68039-69-0(2-Butenoicacid, 1-cyclohexylethyl ester)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent